2-Furanacetic acid, 1,1-dimethylethyl ester
Overview
Description
2-Furanacetic acid, 1,1-dimethylethyl ester, also known as furfuryl alcohol tert-butyl ether, is an organic compound that is widely used in various scientific research applications. This compound is a colorless liquid that has a faint, sweet odor. It is primarily used as a solvent and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 2-Furanacetic acid, 1,1-dimethylethyl ester is not fully understood. However, it is known to act as a solvent and as a reagent in organic synthesis. It is also known to have a sweet odor, which makes it useful as a flavoring agent in the food industry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-Furanacetic acid, 1,1-dimethylethyl ester. However, it is known to be a relatively safe compound and is not known to have any significant toxic effects.
Advantages and Limitations for Lab Experiments
2-Furanacetic acid, 1,1-dimethylethyl ester has several advantages and limitations for lab experiments. One advantage is that it is a relatively safe compound and is not known to have any significant toxic effects. Additionally, it is a versatile compound that can be used as a solvent and as a reagent in organic synthesis. However, one limitation is that it has a relatively low boiling point, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-Furanacetic acid, 1,1-dimethylethyl ester. One direction is to explore its potential as a flavoring agent in the food industry. Additionally, further research can be done to understand its mechanism of action and its potential use in organic synthesis. Further research can also be done to explore its potential use in other industries, such as the pharmaceutical industry.
Scientific Research Applications
2-Furanacetic acid, 1,1-dimethylethyl ester is widely used in various scientific research applications. It is primarily used as a solvent and as a reagent in organic synthesis. It is also used as a starting material for the synthesis of various organic compounds. Additionally, it is used as a flavoring agent in the food industry.
properties
IUPAC Name |
tert-butyl 2-(furan-2-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-10(2,3)13-9(11)7-8-5-4-6-12-8/h4-6H,7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMWDNCBIPLPTEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1=CC=CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00468520 |
Source
|
| Record name | 2-Furanacetic acid, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00468520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Furanacetic acid, 1,1-dimethylethyl ester | |
CAS RN |
65372-09-0 |
Source
|
| Record name | 2-Furanacetic acid, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00468520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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